Cas no 1692388-75-2 (2,6-Dichloro-3-fluoroaniline)
2,6-Dichloro-3-fluoroaniline Chemical and Physical Properties
Names and Identifiers
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- 2,6-Dichloro-3-fluoroaniline
- NC1=C(Cl)C=CC(F)=C1Cl
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- MDL: MFCD28785940
- Inchi: 1S/C6H4Cl2FN/c7-3-1-2-4(9)5(8)6(3)10/h1-2H,10H2
- InChI Key: LCYKGRZNHXMJNZ-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1N)Cl)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- XLogP3: 2.6
- Topological Polar Surface Area: 26
2,6-Dichloro-3-fluoroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019149103-25g |
2,6-Dichloro-3-fluoroaniline |
1692388-75-2 | 95% | 25g |
1,161.50 USD | 2021-06-15 | |
| abcr | AB546340-1 g |
2,6-Dichloro-3-fluoroaniline; . |
1692388-75-2 | 1g |
€338.70 | 2023-06-14 | ||
| abcr | AB546340-5 g |
2,6-Dichloro-3-fluoroaniline; . |
1692388-75-2 | 5g |
€738.30 | 2023-06-14 | ||
| abcr | AB546340-1g |
2,6-Dichloro-3-fluoroaniline; . |
1692388-75-2 | 1g |
€467.70 | 2025-02-11 | ||
| abcr | AB546340-5g |
2,6-Dichloro-3-fluoroaniline; . |
1692388-75-2 | 5g |
€1171.80 | 2025-02-11 | ||
| 1PlusChem | 1P023OB4-250mg |
2,6-DICHLORO-3-FLUOROANILINE |
1692388-75-2 | 95% | 250mg |
$143.00 | 2024-06-19 | |
| 1PlusChem | 1P023OB4-1g |
2,6-DICHLORO-3-FLUOROANILINE |
1692388-75-2 | 95% | 1g |
$321.00 | 2024-06-19 | |
| 1PlusChem | 1P023OB4-5g |
2,6-DICHLORO-3-FLUOROANILINE |
1692388-75-2 | 95% | 5g |
$811.00 | 2024-06-19 | |
| Ambeed | A322406-1g |
2,6-Dichloro-3-fluoroaniline |
1692388-75-2 | 97% | 1g |
$126.0 | 2024-04-23 | |
| Ambeed | A322406-5g |
2,6-Dichloro-3-fluoroaniline |
1692388-75-2 | 97% | 5g |
$379.0 | 2024-04-23 |
2,6-Dichloro-3-fluoroaniline Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2,6-Dichloro-3-fluoroaniline
Recent Advances in the Application of 2,6-Dichloro-3-fluoroaniline (CAS: 1692388-75-2) in Chemical Biology and Pharmaceutical Research
2,6-Dichloro-3-fluoroaniline (CAS: 1692388-75-2) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel compounds with potential therapeutic applications. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological activity, and emerging applications in drug discovery.
One of the most notable developments is the use of 2,6-Dichloro-3-fluoroaniline as a building block in the synthesis of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers have successfully incorporated this aniline derivative into the scaffold of several kinase inhibitors, demonstrating improved selectivity and potency. For instance, a recent study published in the Journal of Medicinal Chemistry reported the development of a new class of EGFR inhibitors featuring 2,6-Dichloro-3-fluoroaniline, which exhibited promising antitumor activity in preclinical models.
In addition to its role in kinase inhibitor design, 2,6-Dichloro-3-fluoroaniline has been explored as a precursor for the synthesis of antimicrobial agents. The halogenated aniline moiety provides a unique pharmacophore that enhances the binding affinity of these compounds to bacterial targets. A 2023 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of fluoroquinolone derivatives incorporating this aniline, which showed potent activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. These findings underscore the potential of 2,6-Dichloro-3-fluoroaniline in addressing the growing challenge of antibiotic resistance.
Another area of interest is the application of 2,6-Dichloro-3-fluoroaniline in agrochemical research. The compound's structural features make it a valuable intermediate for the development of new herbicides and fungicides. Recent patent filings indicate its use in the synthesis of novel phenylurea herbicides, which exhibit enhanced herbicidal activity and reduced environmental toxicity. These advancements align with the industry's focus on sustainable and eco-friendly agrochemical solutions.
Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2,6-Dichloro-3-fluoroaniline. Researchers are actively investigating greener and more efficient synthetic routes to optimize yield and minimize waste. A 2022 study in Organic Process Research & Development highlighted a catalytic hydrogenation method that significantly improved the scalability of the synthesis while maintaining high purity. Such innovations are critical for meeting the growing demand for this compound in both pharmaceutical and agrochemical industries.
In conclusion, 2,6-Dichloro-3-fluoroaniline (CAS: 1692388-75-2) continues to be a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications in kinase inhibitor design, antimicrobial development, and agrochemical innovation demonstrate its broad utility. Future research should focus on further optimizing its synthesis and exploring new therapeutic and agricultural applications to fully realize its potential.
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